Cas no 1806925-44-9 (3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde
• CAS No: 1806925-44-9
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4964161
• Update Time: 2025-07-22

3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5F4NO2/c9-5-1-2-6(13)7(4(5)3-14)15-8(10,11)12/h1-3H,13H2
• InChI Key： ONEOZCKHLJCIGG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C=O)OC(F)(F)F)N

Computed Properties

• Exact Mass: 223.02564105 g/mol
• Monoisotopic Mass: 223.02564105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.12
• XLogP3: 2
• Topological Polar Surface Area: 52.3

Additional information on 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde

Recent Advances in the Study of 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde (CAS: 1806925-44-9)

3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde (CAS: 1806925-44-9) is a fluorinated benzaldehyde derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by the presence of amino, fluoro, and trifluoromethoxy functional groups, makes it a versatile building block for the design of pharmacologically active molecules. Recent synthetic methodologies have focused on optimizing the preparation of 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde to improve yield and purity, which are critical for its subsequent use in medicinal chemistry campaigns. Advances in catalytic fluorination and trifluoromethoxylation techniques have been particularly impactful in this regard.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde exhibit promising inhibitory effects against specific enzyme targets, such as kinases and proteases, which are implicated in cancer and inflammatory diseases. For instance, a recent publication in the Journal of Medicinal Chemistry reported the development of a series of kinase inhibitors incorporating this scaffold, showing nanomolar potency in vitro and favorable pharmacokinetic properties in vivo. These findings underscore the compound's potential as a privileged structure in drug design.

Furthermore, computational studies have provided insights into the molecular interactions between 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde-derived compounds and their biological targets. Molecular docking and dynamics simulations have revealed that the trifluoromethoxy group plays a crucial role in enhancing binding affinity and selectivity, likely due to its electron-withdrawing properties and ability to form unique interactions with protein residues. These computational insights are guiding the rational design of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde-derived compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural optimization and preclinical evaluation. Ongoing research is also exploring the compound's utility in other therapeutic areas, including infectious diseases and neurological disorders, broadening its potential impact in the pharmaceutical industry.

In conclusion, 3-Amino-6-fluoro-2-(trifluoromethoxy)benzaldehyde (CAS: 1806925-44-9) represents a valuable chemical entity with diverse applications in drug discovery. Recent advances in its synthesis, biological evaluation, and computational modeling have laid a solid foundation for future research. As the understanding of its structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of novel therapeutics, addressing unmet medical needs across multiple disease areas.